7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one

• IUPAC Name: 11-amino-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C9H7N5O/c10-13-4-2-7-6(9(13)15)5-11-8-1-3-12-14(7)8/h1-5H,10H2
• InChI Key: AKEOAOKAUGAPHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C2=C1N3C(=CC=N3)N=C2)N
• Molecular Formula: C9H7N5O
• Molecular Weight: 201.18 g/mol

Description

7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is a complex organic compound. It is a derivative of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-one. This compound is part of a class of molecules that are being studied for their potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of this compound and its derivatives involves complex organic reactions. One approach involves the use of 4,6-dichloropyrimidine-5-carbaldehyde in condensation reactions, followed by cyclization. Another method involves the reaction of ammonium acetate with ethyl 7-dimethylaminovinylpyrazolo[1,5-a]pyrimidine-6-carboxylates.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The core structure is a fused pyrimidine ring, which is a common feature in many kinase inhibitor scaffolds. The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including condensation and cyclization. These reactions can lead to the formation of new compounds with potential applications in medicinal chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. Information about its molecular weight and other properties can be obtained from databases such as the NIST Chemistry WebBook.

Scientific Research Applications

Anticancer Properties

7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one has garnered attention due to its potential as an anticancer agent. Researchers have investigated its effects on various cancer cell lines. Notably:

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Synthetic Intermediates

This compound serves as a valuable synthetic intermediate in organic chemistry. Researchers use it to build more complex molecules. For instance:

• .

Mechanism of Action

Target of Action

The primary target of 7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from G1 phase to S phase .

Mode of Action

7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one interacts with CDK2, inhibiting its activity . The compound fits into the active site of CDK2, forming essential hydrogen bonds with Leu83 . This interaction inhibits the kinase activity of CDK2, preventing the phosphorylation of key components necessary for cell proliferation .

Biochemical Pathways

The inhibition of CDK2 disrupts the normal progression of the cell cycle . This affects the downstream biochemical pathways involved in DNA replication and cell division, leading to cell cycle arrest . The specific impact on these pathways can vary depending on the cell type and the cellular context.

Pharmacokinetics

These properties can influence the bioavailability of the compound, affecting its efficacy as a therapeutic agent .

Result of Action

The result of the action of 7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is significant inhibition of cell growth . The compound has shown superior cytotoxic activities against certain cell lines, including MCF-7 and HCT-116 . It also induces apoptosis within HCT cells .

Future Directions

The future research directions for this compound could involve further exploration of its potential applications in medicinal chemistry. This could include studies to better understand its mechanism of action, as well as the development of new synthesis methods to produce it and its derivatives more efficiently.